Cas no 61417-71-8 (disodium hydrogen -4,4'-bis[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphonatophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate)

• Product Name: disodium hydrogen -4,4'-bis[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphonatophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate
• CAS No: 61417-71-8
• MF: C₄₀H₄₂N₁₂Na₂O₁₆S₄
• MW: 1121.07182455063
• CID: 1627271
• PubChem ID: 6454186
• Update Time: 2025-04-21

disodium hydrogen -4,4'-bis[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphonatophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate Chemical and Physical Properties

Names and Identifiers

• disodium hydrogen -4,4'-bis[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphonatophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate
• Disodium hydrogen 4,4'-bis((4-(bis(2-hydroxyethyl)amino)-6-((4-sulphonatophenyl)amino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonate
• disodium 4,4'-{(E)-ethene-1,2-diylbis[(3-sulfobenzene-4,1-diyl)imino{6-[bis(2-hydroxyethyl)amino]-1,3,5-triazine-4,2-diyl}imino]}dibenzenesulfonate
• disodium hydrogen -4,4'-bis[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulphonatophenyl)amino]-1,3,5-triazin-2-yl]amino]stilbene-2,2'
• 61417-71-8
• EINECS 262-780-0

• Inchi： 1S/C40H44N12O16S4.2Na/c53-19-15-51(16-20-54)39-47-35(41-27-7-11-31(12-8-27)69(57,58)59)45-37(49-39)43-29-5-3-25(33(23-29)71(63,64)65)1-2-26-4-6-30(24-34(26)72(66,67)68)44-38-46-36(48-40(50-38)52(17-21-55)18-22-56)42-28-9-13-32(14-10-28)70(60,61)62;;/h1-14,23-24,53-56H,15-22H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H2,41,43,45,47,49)(H2,42,44,46,48,50);;/q;2*+1/p-2/b2-1+;;
• InChI Key： AGJKTVFUWUMIOL-SEPHDYHBSA-L
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)O)NC1=NC(NC2C=CC(=CC=2)S(=O)(=O)[O-])=NC(=N1)N(CCO)CCO)NC1=NC(NC2C=CC(=CC=2)S(=O)(=O)[O-])=NC(=N1)N(CCO)CCO)(=O)(=O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 1120.151995
• Monoisotopic Mass: 1120.151995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 74
• Rotatable Bond Count: 22
• Complexity: 1970
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 470